Cas no 405090-65-5 (3-iodomethylpiperidine-1-carboxylic acid benzyl ester)

• Product Name: 3-iodomethylpiperidine-1-carboxylic acid benzyl ester
• CAS No: 405090-65-5
• MF: C₁₄H₁₈INO₂
• MW: 359.202696323395
• CID: 2152278
• PubChem ID: 58737450
• Update Time: 2025-11-01

3-iodomethylpiperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-iodomethylpiperidine-1-carboxylic acid benzyl ester
• 3-IodoMethyl-piperidine-1-carboxylic acid benzyl ester
• benzyl 3-(iodomethyl)piperidine-1-carboxylate
• HARLMRPBBKQASG-UHFFFAOYSA-N
• E89228
• 3-Iodomethyl-piperidine-1-carboxylicacidbenzylester
• 405090-65-5
• DTXSID60729826
• DB-366507
• SCHEMBL2499417
• AKOS026672127

• MDL： MFCD09953365
• Inchi： 1S/C14H18INO2/c15-9-13-7-4-8-16(10-13)14(17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2
• InChI Key： HARLMRPBBKQASG-UHFFFAOYSA-N
• SMILES： ICC1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 359.03823Da
• Monoisotopic Mass: 359.03823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-iodomethylpiperidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of 3-Iodomethylpiperidine-1-Carboxylic Acid Benzyl Ester (CAS: 405090-65-5)

The compound 3-iodomethylpiperidine-1-carboxylic acid benzyl ester (CAS: 405090-65-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from peer-reviewed publications, patents, and industry reports published within the last two years.

Recent studies have highlighted the role of 3-iodomethylpiperidine-1-carboxylic acid benzyl ester as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological disorders and infectious diseases. Its unique structural features, including the presence of an iodomethyl group and a benzyl ester moiety, make it a valuable building block for the development of novel pharmaceuticals. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to further functionalize this compound and explore its potential in drug design.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 3-iodomethylpiperidine-1-carboxylic acid benzyl ester in inhibiting the activity of specific enzymes involved in neurodegenerative diseases. The study utilized in vitro and in vivo models to assess the compound's pharmacokinetic properties and therapeutic potential. Results indicated that these derivatives exhibited high selectivity and low toxicity, making them promising candidates for further preclinical development.

Another area of interest is the application of 3-iodomethylpiperidine-1-carboxylic acid benzyl ester in the synthesis of radiopharmaceuticals. Recent advancements in positron emission tomography (PET) imaging have leveraged this compound as a precursor for the development of radiolabeled probes. These probes are designed to target specific biomarkers associated with cancer and other diseases, enabling non-invasive diagnosis and monitoring of disease progression. The ability to incorporate radioactive isotopes into the compound's structure without compromising its stability has opened new avenues for diagnostic and therapeutic applications.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 3-iodomethylpiperidine-1-carboxylic acid benzyl ester. Current research efforts are focused on improving yield and purity while reducing the environmental impact of the synthetic processes. Green chemistry approaches, such as the use of biodegradable catalysts and solvent-free reactions, are being explored to address these challenges. Additionally, computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with enhanced biological activity and reduced side effects.

In conclusion, 3-iodomethylpiperidine-1-carboxylic acid benzyl ester (CAS: 405090-65-5) represents a compound of significant interest in the chemical biology and pharmaceutical industries. Its versatility as a synthetic intermediate and its potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on elucidating the compound's mechanism of action, optimizing its synthesis, and exploring its utility in emerging therapeutic modalities. The insights gained from these efforts will undoubtedly contribute to the advancement of drug discovery and development.